Cas no 2624417-83-8 (1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene)

• Product Name: 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene
• CAS No: 2624417-83-8
• MF: C₉H₁₀BrFO₃
• MW: 265.0763
• CID: 5077325
• Update Time: 2025-10-30

1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene

• Inchi： 1S/C9H10BrFO3/c1-12-5-14-9-7(11)4-3-6(10)8(9)13-2/h3-4H,5H2,1-2H3
• InChI Key： GKYVEZYFFUWGDB-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1OC([H])([H])[H])OC([H])([H])OC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7

Additional information on 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene

Comprehensive Overview of 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene (CAS No. 2624417-83-8)

1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene (CAS No. 2624417-83-8) is a specialized aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, fluoro, and methoxymethoxy functional groups, make it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s molecular formula and precise structure have been extensively studied to ensure reproducibility in synthetic pathways. With the growing demand for fluorinated compounds in medicinal chemistry, 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene has gained attention for its role in developing bioactive molecules. Its methoxymethoxy group, in particular, offers protective advantages in multi-step synthesis, a topic frequently searched by organic chemists.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to incorporate halogenated benzene derivatives like this one into larger frameworks. This aligns with the global shift toward reducing hazardous waste in chemical manufacturing, a hot topic in academic and industrial forums.

Another area of interest is the compound’s potential in electronic materials. The combination of fluorine and bromine substituents can influence the electronic properties of polymers or small molecules, making it relevant for OLEDs or semiconductor research. Searches for "halogenated benzene electronic applications" often highlight such derivatives.

Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene. Purity and stability data are frequently requested by buyers, reflecting its importance in high-value applications. Storage recommendations typically emphasize inert atmospheres and low temperatures to preserve reactivity.

From a commercial perspective, suppliers of CAS No. 2624417-83-8 often highlight batch consistency and scalability. Custom synthesis inquiries for this compound have risen, driven by its niche applications. Keywords like "buy 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene" or "2624417-83-8 supplier" are trending in procurement databases.

In summary, 1-Bromo-4-fluoro-2-methoxy-3-(methoxymethoxy)benzene represents a versatile building block in modern chemistry. Its relevance to drug development, sustainable synthesis, and advanced materials ensures continued interest. For researchers, understanding its properties and applications is essential for innovation in these fields.